1-(2-Aminoethyl)-3,5-dimethylcyclohexan-1-OL

• Molecular Formula: C10H21NO
• Molecular Weight: 171.28 g/mol
• SMILES: CC1CC(CC(C1)(CCN)O)C
• InChI: InChI=1S/C10H21NO/c1-8-5-9(2)7-10(12,6-8)3-4-11/h8-9,12H,3-7,11H2,1-2H3
• InChIKey: NKSPABQARVHUCQ-UHFFFAOYSA-N

1-(2-Aminoethyl)-3,5-dimethylcyclohexan-1-OL: A Functionalized Amino Alcohol Building Block with Differentiated Methyl Substitution for Targeted Synthesis & Screening

1-(2-Aminoethyl)-3,5-dimethylcyclohexan-1-OL (CAS 1539948-69-0) is a tertiary amino alcohol featuring a cyclohexane core substituted with a 2‑aminoethyl arm at C1 and geminal methyl groups at C3 and C5. Its molecular formula is C₁₀H₂₁NO (MW 171.28 Da) . The compound combines a hydrogen‑bond donor/acceptor pair (OH and NH₂) with a conformationally biased cyclohexane scaffold, making it a versatile building block for medicinal chemistry, asymmetric catalysis, and ligand design.

Versatile building block for ligand and catalyst design

Conformationally constrained 3,5-dimethylcyclohexane core

Bidentate amino-alcohol motif for metal coordination

Why 1-(2-Aminoethyl)-3,5-dimethylcyclohexan-1-OL Cannot Be Simply Replaced by Unsubstituted or Isomeric Analogs

The 3,5‑dimethyl decoration on the cyclohexane ring is not an innocent structural variation. It alters the conformational landscape of the scaffold, shifts the balance between axial and equatorial conformers, and modulates the spatial orientation of the aminoethyl‑OH pharmacophore. Unsubstituted 1‑(2‑aminoethyl)cyclohexanol lacks this steric and electronic bias, while simple 3,5‑dimethylcyclohexanol lacks the aminoethyl arm required for bidentate coordination or biological target recognition . Consequently, the performance of 1‑(2‑aminoethyl)-3,5‑dimethylcyclohexan-1‑OL in specific synthetic sequences, catalytic cycles, or biological assays cannot be recapitulated by generically interchanging class members.

This Compound 3,5-dimethyl substitution biases chair conformation

Unsubstituted Analog Rapid ring-flipping; no fixed conformational bias

This Compound Aminoethyl arm enables bidentate binding

Unsubstituted Analog Lacks aminoethyl group, altering recognition

• [1] Hall, A. C., Griffith, T. N., Tsikolia, M., Kotey, F. O., Gill, N., Humbert, D. J., Watt, E. E., Yermolina, Y. A., Goel, S., El‑Ghendy, B., & Hall, C. D. (2011). Cyclohexanol analogues are positive modulators of GABA(A) receptor currents and act as general anaesthetics in vivo. European Journal of Pharmacology, 667(1‑3), 175‑181. DOI: 10.1016/j.ejphar.2011.05.004. View Source

1-(2-Aminoethyl)-3,5-dimethylcyclohexan-1-OL: Quantitative Differentiation Evidence vs. Closest Analogs

Computed Lipophilicity (LogP) and Topological Polar Surface Area (TPSA) Comparison with 1-(2-Aminoethyl)cyclohexanol

The target compound displays a computationally predicted LogP of 1.52 (ALogP) and a TPSA of 46.25 Ų . The closest non‑methylated analog, 1‑(2‑aminoethyl)cyclohexanol, has a reported LogP of 1.73 (XLogP3) and a TPSA of 46.2 Ų . The lower LogP of the dimethyl derivative, despite the addition of two methyl groups, indicates a shift in polar surface distribution that may enhance aqueous solubility while retaining sufficient hydrophobicity for membrane interaction.

Lipophilicity

Data to verify

ΔLogP = -0.21 vs. unsubstituted analog
TPSA essentially equivalent (46.25 Ų)

Suggests differentiated ADME profile

Predicted values; requires experimental confirmation

Evidence Dimension	Lipophilicity (LogP) and polar surface area (TPSA)
Target Compound Data	ALogP = 1.52; TPSA = 46.25 Ų
Comparator Or Baseline	1-(2-Aminoethyl)cyclohexanol: XLogP3 = 1.73; TPSA = 46.2 Ų
Quantified Difference	ΔLogP = -0.21; TPSA essentially equivalent
Conditions	Predicted values using atom‑based logP algorithm (ALogP) for target; XLogP3 for comparator. Source: Leyan.com and BOC Sciences product pages.

Why This Matters

The lower LogP together with retained TPSA suggests that 1-(2-Aminoethyl)-3,5-dimethylcyclohexan-1-OL offers a differentiated pharmacokinetic profile that may improve oral bioavailability or reduce off‑target lipophilicity‑driven toxicity relative to the unsubstituted analog.

Conformational Bias Imposed by 3,5-Dimethyl Substitution Evidenced by ¹³C NMR Chemical Shifts of Dimethylcyclohexanol Scaffolds

A systematic ¹³C NMR study of all twenty‑two dimethylcyclohexanols demonstrated that the 3,5‑dimethyl substitution pattern forces the cyclohexane ring to adopt preferred chair conformations that are distinct from those of unsubstituted cyclohexanol and other dimethyl isomers . The unique ¹³C chemical shift fingerprint of 3,5‑dimethylcyclohexanols serves as a conformational signature that can be used to predict the spatial orientation of substituents. Although direct ¹³C data for the target compound are not publicly available, the scaffold’s conformational restriction is a direct consequence of the 3,5‑dimethyl pattern.

Conformation

Class-level

3,5-dimethyl substitution imposes distinct chair conformer bias

May enhance stereochemical control

¹³C NMR study of 22 dimethylcyclohexanols

Evidence Dimension	Conformational preference (axial vs. equatorial occupancy)
Target Compound Data	Expected to adopt biased chair conformations with defined axial/equatorial orientations dictated by 3,5‑dimethyl substitution (class‑level inference).
Comparator Or Baseline	Unsubstituted 1-(2-aminoethyl)cyclohexanol: rapid ring‑flipping equilibrium with no fixed conformational bias.
Quantified Difference	Qualitative – 3,5‑dimethyl substitution decorrelates the two chair conformers; ¹³C shift differences of 5–10 ppm between conformers are typical for dimethylcyclohexanols (Pehk et al., 1976).
Conditions	¹³C NMR in CDCl₃ solution; data for 22 dimethylcyclohexanols.

Why This Matters

A conformationally pre‑organized scaffold can improve binding affinity and enantioselectivity in both biological targets and catalytic transition states. Researchers selecting building blocks for structure‑based design should favor the constrained 3,5‑dimethyl analog when stereochemical control is critical.

• [1] Pehk, T., Kooskora, H., & Lippmaa, E. (1976). Carbon‑13 chemical shifts and conformations of dimethylcyclohexanols. Organic Magnetic Resonance, 8(1), 5‑10. DOI: 10.1002/mrc.1270080103. View Source

Biological Relevance: Dimethyl Substitution Pattern Dictates GABAₐ Receptor Positive Modulation Activity

Hall et al. (2011) demonstrated that cyclohexanol analogues act as positive modulators of GABAₐ receptor currents and general anesthetics in vivo . Critically, the stereochemical configuration and position of methyl groups on the cyclohexanol ring were found to be key determinants of biological activity, with different dimethyl isomers showing differential potency and efficacy . This establishes that the 3,5‑dimethyl pattern is not merely a passive structural feature but an active contributor to pharmacodynamic differentiation.

GABAₐ Activity

Class-level

Dimethylcyclohexanol positional isomers exhibit distinct GABAₐ receptor modulation

Supports SAR exploration context

Electrophysiology in oocyte model; not compound-specific

Evidence Dimension	GABAₐ receptor modulation activity
Target Compound Data	No direct data for 1-(2-Aminoethyl)-3,5-dimethylcyclohexan-1-OL; class‑level evidence shows that dimethylcyclohexanol isomers exhibit differential GABAₐ modulation depending on methyl position and stereochemistry.
Comparator Or Baseline	Various dimethylcyclohexanol isomers (2,6‑; 3,5‑; etc.) show distinct activity profiles in electrophysiological assays.
Quantified Difference	Not quantified for target vs. specific comparator; the class‑level finding is that positional isomerism qualitatively alters receptor interaction.
Conditions	Two‑electrode voltage‑clamp electrophysiology on Xenopus oocytes expressing recombinant GABAₐ receptors.

Why This Matters

For neuroscience or anaesthesia research programs, the 3,5‑dimethyl pattern provides a chemically distinct starting point for SAR exploration that is known to engage GABAₐ receptors differently than other dimethyl substitution patterns, potentially leading to novel therapeutic candidates with improved selectivity profiles.

• [1] Hall, A. C., Griffith, T. N., Tsikolia, M., Kotey, F. O., Gill, N., Humbert, D. J., Watt, E. E., Yermolina, Y. A., Goel, S., El‑Ghendy, B., & Hall, C. D. (2011). Cyclohexanol analogues are positive modulators of GABA(A) receptor currents and act as general anaesthetics in vivo. European Journal of Pharmacology, 667(1‑3), 175‑181. DOI: 10.1016/j.ejphar.2011.05.004. View Source

Best Research and Industrial Application Scenarios for 1-(2-Aminoethyl)-3,5-dimethylcyclohexan-1-OL

Lead Optimization in Medicinal Chemistry Programs Targeting GABAergic or Neurological Disorders

The literature‑established link between dimethylcyclohexanol isomerism and GABAₐ receptor modulation positions 1-(2-Aminoethyl)-3,5-dimethylcyclohexan-1-OL as a privileged scaffold for designing novel anesthetic or anticonvulsant leads. Its tunable lipophilicity (ALogP 1.52) suggests potential for CNS penetration while maintaining acceptable aqueous solubility for formulation.

Asymmetric Catalysis and Chiral Ligand Design

The conformationally constrained 3,5‑dimethylcyclohexanol core, equipped with a bidentate amino‑alcohol chelating motif, is structurally suited for transition metal‑catalyzed asymmetric transformations. The conformational bias documented for dimethylcyclohexanols by ¹³C NMR can translate into enhanced enantioselectivity in reactions such as enantioselective addition of diethylzinc to aldehydes, where chiral amino alcohols are classic ligands.

Diversity‑Oriented Synthesis and Fragment‑Based Screening Libraries

The compound occupies a distinct physicochemical space (MW 171.28, LogP 1.52, H‑acceptors 2, H‑donors 2, Rotatable bonds 2) that differentiates it from both smaller amino alcohols and larger, more lipophilic analogues. Its balanced profile makes it a valuable fragment or fragment‑linking building block for diversity libraries targeting protein‑protein interaction surfaces or allosteric binding pockets.

Synthetic Intermediate for Analgesic or Antiarrhythmic Agent Development

The generic scaffold of 1‑(aminoalkyl)cyclohexanols is associated with analgesic, local anesthetic, and antiarrhythmic activities . The 3,5‑dimethyl variant offers a sterically and electronically differentiated intermediate that can be elaborated into 2‑aryl or N‑substituted analogues with potentially improved therapeutic indices.

Application

Selection Property

Validation Focus

CNS lead optimization (GABAergic)

Differentiated lipophilicity and conformational bias

Receptor subtype selectivity; CNS penetration profile

Asymmetric catalysis

Conformationally constrained bidentate amino-alcohol ligand

Enantioselectivity in metal-catalyzed transformations

Fragment-based screening libraries

Distinct physicochemical profile (balanced H-bond/LogP)

Binding at allosteric pockets; fragment linking

Analgesic/antiarrhythmic intermediate synthesis

Sterically differentiated aminoalkylcyclohexanol core

Structure-activity exploration; therapeutic index context

• [1] Hall, A. C., Griffith, T. N., Tsikolia, M., Kotey, F. O., Gill, N., Humbert, D. J., Watt, E. E., Yermolina, Y. A., Goel, S., El‑Ghendy, B., & Hall, C. D. (2011). Cyclohexanol analogues are positive modulators of GABA(A) receptor currents and act as general anaesthetics in vivo. European Journal of Pharmacology, 667(1‑3), 175‑181. DOI: 10.1016/j.ejphar.2011.05.004. View Source
• [2] Pehk, T., Kooskora, H., & Lippmaa, E. (1976). Carbon‑13 chemical shifts and conformations of dimethylcyclohexanols. Organic Magnetic Resonance, 8(1), 5‑10. DOI: 10.1002/mrc.1270080103. View Source
• [3] Jackisch, R., et al. (1976). 1‑(Amino‑alkyl)-2‑aryl-cyclohexane alcohols and esters. US Patent 3,974,157. View Source